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Compound of Interest

Compound Name: Famphur

Cat. No.: B1672047 Get Quote

Essential guidance for the safe and compliant disposal of Famphur, ensuring the protection of

personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. Famphur, a potent organophosphate insecticide, requires strict adherence to

disposal protocols due to its toxicity and hazardous nature. This guide provides essential, step-

by-step instructions for the safe disposal of Famphur, contaminated materials, and spill

cleanup residues.

Regulatory Compliance
In the United States, the disposal of Famphur is regulated by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1] Famphur is
classified as an acutely toxic hazardous waste.

Below is a summary of key regulatory information:
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Regulatory Information Details

EPA Hazardous Waste Number P097[2]

Regulating Body Environmental Protection Agency (EPA)

Applicable Regulation
Resource Conservation and Recovery Act

(RCRA)[1]

Hazard Classification Acutely Toxic Hazardous Waste

It is crucial to consult your institution's Environmental Health and Safety (EHS) department and

local hazardous waste disposal regulations to ensure full compliance, as state and local laws

can be more stringent than federal requirements.[3]

Experimental Protocol: Decontamination and
Disposal of Famphur-Contaminated Labware
This protocol outlines the procedure for decontaminating and disposing of laboratory glassware

and plasticware contaminated with Famphur.

Materials:

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Lab coat

Designated hazardous waste container, properly labeled for Famphur waste

Detergent solution

Tap water

Deionized water
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Organic solvent (e.g., acetone or ethanol)

Fume hood

Procedure:

Initial Rinse (in a fume hood):

Triple-rinse the contaminated labware with a suitable organic solvent (e.g., acetone or

ethanol) to remove residual Famphur.

Collect the solvent rinsate in a designated hazardous waste container labeled "Famphur
Waste" and "Hazardous Waste."

Detergent Wash:

Wash the rinsed labware with a laboratory detergent and warm water.

Use a brush to scrub all surfaces thoroughly.

Tap Water Rinse:

Rinse the labware thoroughly with tap water to remove all traces of detergent.

Deionized Water Rinse:

Perform a final rinse with deionized water to remove any remaining impurities.

Drying:

Allow the labware to air dry completely before reuse or storage.

Disposal of Heavily Contaminated or Un-cleanable Items:

Any labware that cannot be thoroughly decontaminated, such as porous materials or items

with visible residue after cleaning, should be disposed of as solid hazardous waste.

Place these items in a designated, labeled hazardous waste container for solid Famphur
waste.
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Famphur Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Famphur and related waste materials.
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Caption: Decision workflow for the proper segregation and disposal of Famphur waste.

Logical Relationships in Famphur Handling and
Disposal
This diagram outlines the key logical steps and considerations for safely managing Famphur in
a laboratory setting, from initial handling to final disposal.
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Caption: Logical flow for safe handling and disposal of Famphur in the lab.
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Spill Response Procedures
In the event of a Famphur spill, immediate and appropriate action is critical to mitigate

exposure and environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Alert: Notify your supervisor and your institution's EHS department.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Personal Protective Equipment (PPE): Before cleaning up a spill, don appropriate PPE,

including chemical-resistant gloves, safety goggles, a lab coat, and, if necessary, respiratory

protection.

Containment: For solid spills, carefully scoop or sweep the material into a labeled hazardous

waste container. Avoid generating dust. For liquid spills, use an absorbent material to contain

and soak up the spill.

Cleanup: Place all contaminated absorbent materials and cleaning supplies into a

designated, labeled hazardous waste container.

Decontaminate: Clean the spill area with a detergent and water solution, followed by a rinse

with water. Collect all cleaning materials for disposal as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Famphur, fostering a secure and environmentally conscious research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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